Malioxamycin
Malioxamycin
Malioxamycin is an antibiotic produced by S. lydicus that inhibits Gram-negative bacteria by inhibiting peptidoglycan synthesis in bacterial cell walls and promoting the formation of spheroplasts. Malioxamycin has been reported to inhibit E. coli and K. pneumoniae with MIC values of 50-100 μg/ml.
Brand Name:
Vulcanchem
CAS No.:
73020-27-6
VCID:
VC21230748
InChI:
InChI=1S/C9H16N2O6/c1-4(2)7(10)8(14)11-17-5(9(15)16)3-6(12)13/h4-5,7H,3,10H2,1-2H3,(H,11,14)(H,12,13)(H,15,16)/t5-,7+/m1/s1
SMILES:
CC(C)C(C(=O)NOC(CC(=O)O)C(=O)O)N
Molecular Formula:
C9H16N2O6
Molecular Weight:
248.23 g/mol
Malioxamycin
CAS No.: 73020-27-6
Cat. No.: VC21230748
Molecular Formula: C9H16N2O6
Molecular Weight: 248.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Malioxamycin is an antibiotic produced by S. lydicus that inhibits Gram-negative bacteria by inhibiting peptidoglycan synthesis in bacterial cell walls and promoting the formation of spheroplasts. Malioxamycin has been reported to inhibit E. coli and K. pneumoniae with MIC values of 50-100 μg/ml. |
|---|---|
| CAS No. | 73020-27-6 |
| Molecular Formula | C9H16N2O6 |
| Molecular Weight | 248.23 g/mol |
| IUPAC Name | (2R)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]oxybutanedioic acid |
| Standard InChI | InChI=1S/C9H16N2O6/c1-4(2)7(10)8(14)11-17-5(9(15)16)3-6(12)13/h4-5,7H,3,10H2,1-2H3,(H,11,14)(H,12,13)(H,15,16)/t5-,7+/m1/s1 |
| Standard InChI Key | KXQRAPMNPUXYGT-VDTYLAMSSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)NO[C@H](CC(=O)O)C(=O)O)N |
| SMILES | CC(C)C(C(=O)NOC(CC(=O)O)C(=O)O)N |
| Canonical SMILES | CC(C)C(C(=O)NOC(CC(=O)O)C(=O)O)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator